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Compound of Interest

Compound Name: 2-Dodecanone

Cat. No.: B165319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methyl Decyl Ketone, also known as 2-dodecanone. The information herein is curated for

professionals in research, scientific analysis, and drug development, offering precise data and

standardized methodologies to support advanced applications.

Chemical Identity
Methyl decyl ketone is a saturated aliphatic ketone. Its structure consists of a twelve-carbon

chain with a carbonyl group at the second position.

IUPAC Name: Dodecan-2-one

Synonyms: Methyl Decyl Ketone, 2-Dodecanone, n-Decyl Methyl Ketone

CAS Number: 6175-49-1

Molecular Formula: C₁₂H₂₄O

Molecular Weight: 184.32 g/mol [1][2][3][4][5][6]
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The following table summarizes the key quantitative physical properties of methyl decyl ketone,

compiled from various sources. These values are essential for predicting the compound's

behavior in different chemical and physical systems.

Table 1: Core Physical Properties of Methyl Decyl Ketone

Property Value Conditions

Melting Point 17 - 21 °C (290.15 - 294.15 K) At 760 mmHg

Boiling Point
245 - 247.8 °C (518.15 -

520.95 K)
At 760 mmHg

75 °C (348.15 K) At 0.1 mmHg[7]

Density / Specific Gravity 0.822 - 0.835 g/mL At 20 - 25 °C[2][3][4][7][8][9]

Refractive Index (n_D) 1.427 - 1.437 At 20 °C[2][3][4][7][10]

Vapor Pressure 0.040 mmHg At 25 °C (Estimated)[2][8]

Flash Point
108 - 110 °C (381.15 - 383.15

K)
Closed Cup[2][4]

Water Solubility ~14 mg/L At 25 °C (Estimated)[2][8]

logP (Octanol/Water) 4.54 - 4.63 Estimated[2][8]

Qualitative and Organoleptic Properties
Qualitative properties are crucial for material handling, formulation, and certain analytical

identifications.

Table 2: Qualitative Properties of Methyl Decyl Ketone
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Property Description

Appearance

Colorless to light yellow liquid or a white

crystalline solid at temperatures below its

melting point.[1][2][5][7][8][11][12]

Odor
Described as having a fruity, citrus, and floral

odor profile.[2][7][8]

Solubility Profile

Insoluble or sparingly soluble in water; soluble in

organic solvents such as alcohol and oils.[2][7]

[8][11][12][13]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of methyl decyl ketone. These protocols are based on internationally recognized

standards to ensure reproducibility and accuracy.

Melting Point Determination (Capillary Method)
This protocol is based on the principles outlined in ASTM E324.[2][10] The melting point is

determined as the temperature range from the initial melting point (first appearance of liquid) to

the final melting point (complete liquefaction).

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), thermometer, and sealed

capillary tubes.

Procedure:

Sample Preparation: A completely dry, finely powdered sample of methyl decyl ketone is

packed into a capillary tube to a height of 2-4 mm.

Heating: The capillary tube is placed in the heating block of the apparatus. The sample is

heated rapidly to a temperature approximately 10-15°C below the expected melting point.

Determination: The heating rate is then reduced to 1-2°C per minute to allow for thermal

equilibrium.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

initial melting point. The temperature at which the last solid crystal disappears is recorded

as the final melting point. The reported value is this range.

Boiling Point Determination (Dynamic Method)
This protocol is based on the principles outlined in OECD Guideline 103.[11][14][15] This

method determines the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus: Ebulliometer or a dynamic vapor pressure apparatus, heating mantle, pressure

sensor, and temperature probe.

Procedure:

The liquid sample is placed in the boiling vessel.

The pressure in the apparatus is set to a desired value (e.g., 760 mmHg or 101.3 kPa for

normal boiling point).

The sample is heated and stirred until it boils.

Boiling is considered stable when the temperature of the boiling liquid and its vapor remain

constant.

The temperature and pressure are recorded. For the normal boiling point, the pressure is

adjusted to standard atmospheric pressure.

Density Determination (Digital Density Meter)
This protocol follows the ASTM D4052 standard, which utilizes an oscillating U-tube

densitometer for a precise measurement.[1][4][7][8][9]

Apparatus: Digital density meter with a temperature-controlled oscillating U-tube.

Procedure:
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Calibration: The instrument is calibrated using two reference standards of known density

(e.g., dry air and pure water) at the desired temperature (e.g., 20°C).

Sample Injection: The sample of methyl decyl ketone is injected into the clean, dry U-tube,

ensuring no air bubbles are present.

Equilibration: The sample is allowed to thermally equilibrate to the set temperature.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the sample.

Data Output: The instrument calculates and displays the density value, typically in g/cm³ or

g/mL.

Refractive Index Determination
This protocol is based on the principles of ASTM D1218, suitable for transparent liquids like

methyl decyl ketone.[2][3][5][7][9]

Apparatus: A calibrated refractometer (e.g., Abbe-type) with a monochromatic light source

(typically the sodium D-line, 589.3 nm) and a temperature-controlled prism.

Procedure:

Calibration: The refractometer is calibrated using a standard of known refractive index.

Sample Application: A few drops of the liquid sample are placed on the surface of the

lower prism.

Measurement: The prisms are closed, and the sample is allowed to reach the target

temperature (e.g., 20°C). The instrument's optics are adjusted until the borderline between

the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale or digital display.

Flash Point Determination (Pensky-Martens Closed Cup)
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This method is based on the ASTM D93 standard, which is appropriate for liquids like methyl

decyl ketone.[1][4][8][10][13] The flash point is the lowest temperature at which vapors of the

material will ignite when an ignition source is applied.

Apparatus: Pensky-Martens closed-cup tester, which includes a test cup, lid with an ignition

source applicator, stirrer, and thermometer.

Procedure:

A specified volume of the sample is placed into the test cup.

The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the stirring is stopped, and the ignition source (a small

flame) is dipped into the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite with a distinct flash inside the cup.

Water Solubility (Flask Method)
This protocol is based on the principles of OECD Guideline 105, suitable for substances with

solubility above 10⁻² g/L.[3][5][12][13]

Apparatus: Shaking flask with temperature control, analytical balance, centrifuge, and an

appropriate analytical instrument (e.g., GC-MS, HPLC) for concentration measurement.

Procedure:

An excess amount of methyl decyl ketone is added to a known volume of distilled water in

a flask.

The flask is agitated at a constant temperature (e.g., 25°C) for a period sufficient to reach

equilibrium (typically 24-48 hours).

After agitation, the mixture is allowed to stand to separate the phases, followed by

centrifugation to remove any undissolved material.
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A sample of the clear aqueous phase is carefully removed and its concentration is

determined using a calibrated analytical method.

The determined concentration is reported as the water solubility at that temperature.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a chemical substance such as methyl decyl ketone.

Sample: Methyl Decyl Ketone
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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